Cas no 2137660-43-4 (2-(Bromomethyl)-5-(2-methoxyphenyl)oxane)

• Product Name: 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane
• CAS No: 2137660-43-4
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 6178439
• PubChem ID: 137704172
• Update Time: 2025-06-07

2-(Bromomethyl)-5-(2-methoxyphenyl)oxane Chemical and Physical Properties

Names and Identifiers

• EN300-718528
• 2137660-43-4
• 2-(bromomethyl)-5-(2-methoxyphenyl)oxane
• 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane

• Inchi： 1S/C13H17BrO2/c1-15-13-5-3-2-4-12(13)10-6-7-11(8-14)16-9-10/h2-5,10-11H,6-9H2,1H3
• InChI Key： HLMVSJHEZSUQHP-UHFFFAOYSA-N
• SMILES： BrCC1CCC(C2C=CC=CC=2OC)CO1

Computed Properties

• Exact Mass: 284.04119g/mol
• Monoisotopic Mass: 284.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane

Research Briefing on 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane (CAS: 2137660-43-4) in Chemical and Biomedical Applications

The compound 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane (CAS: 2137660-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane as a versatile intermediate in organic synthesis. Its bromomethyl group makes it a valuable building block for the construction of more complex molecules, particularly in the development of novel heterocyclic compounds. Researchers have successfully utilized this compound in the synthesis of various pharmacologically active molecules, demonstrating its utility in medicinal chemistry.

In terms of biological activity, preliminary investigations suggest that derivatives of 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane exhibit promising anti-inflammatory and analgesic properties. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed significant COX-2 inhibition activity, with IC50 values comparable to those of established non-steroidal anti-inflammatory drugs (NSAIDs). These findings open new avenues for the development of next-generation anti-inflammatory agents with potentially fewer side effects.

The compound's mechanism of action appears to involve modulation of cellular signaling pathways. Recent in vitro studies using human cell lines have demonstrated that 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane derivatives can influence the NF-κB pathway, which plays a crucial role in inflammation and immune responses. This molecular target specificity makes it particularly interesting for targeted drug development strategies.

From a pharmaceutical development perspective, researchers are exploring the pharmacokinetic properties of 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane derivatives. Early ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable metabolic stability and oral bioavailability for several analogs. However, further optimization is needed to improve their drug-like properties and reduce potential toxicity concerns associated with the bromomethyl moiety.

The synthetic accessibility of 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route that enhances yield and purity while reducing environmental impact. This advancement is particularly important for potential industrial-scale production should any of its derivatives progress to clinical trials.

Looking forward, the research community anticipates that 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane and its derivatives may find applications beyond anti-inflammatory therapies. Preliminary data suggest potential utility in neurological disorders and certain types of cancer, though these applications require significantly more investigation. The compound's structural flexibility allows for diverse modifications, making it a valuable scaffold for drug discovery programs targeting multiple therapeutic areas.

In conclusion, 2-(Bromomethyl)-5-(2-methoxyphenyl)oxane (CAS: 2137660-43-4) represents an exciting area of research in chemical biology and pharmaceutical development. Its dual role as a synthetic intermediate and potential pharmacophore makes it particularly valuable. While current research is promising, further studies are needed to fully elucidate its therapeutic potential and optimize its properties for clinical applications. The coming years will likely see increased research activity surrounding this compound and its derivatives.